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Compound of Interest

3,5-Dimethylpiperidine
Compound Name:
hydrochloride

Cat. No.: B8539842

Get Quote

Technical Guide: 3,5-Dimethylpiperidine
Hydrochloride

Physical Properties, Stereochemical Analysis, and Application Protocols

Executive Summary

3,5-Dimethylpiperidine hydrochloride is a critical heterocyclic building block used extensively
in the synthesis of peptidomimetics, local anesthetics, and as a Structure Directing Agent
(SDA) in zeolite fabrication (e.g., SSZ-39). Unlike its liquid free base, the hydrochloride salt is a
stable solid, offering improved handling properties for precise stoichiometric additions.

This guide addresses a common pain point in the literature: the ambiguity surrounding the
stereochemistry of 3,5-dimethylpiperidine. Commercial supplies are often mixtures of cis
(meso) and trans (racemic) isomers. Understanding the physical distinctions between these
forms is paramount for reproducibility in drug design and materials science.

Chemical Identity & Stereochemistry[1]
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The 3,5-dimethyl substitution pattern on the piperidine ring generates two diastereomers with
distinct physical profiles.

Chemical Name: 3,5-Dimethylpiperidine hydrochloride[1][2][3][4][5][6]

Molecular Formula: C7H1sN - HCI

Molecular Weight: 149.66 g/mol (Salt); 113.20 g/mol (Free Base)

CAS Numbers:

o Mixture (Free Base): 35794-11-7
o Cis-Isomer (Free Base): 14446-75-4[7][8]

o Trans-lsomer (HCI Salt): 67288-91-9[4][5]

Stereochemical Visualization

The cis isomer is a meso compound (achiral) due to a plane of symmetry. The trans isomer
exists as a pair of enantiomers (chiral).
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Figure 1: Stereochemical relationship and synthetic origin of 3,5-dimethylpiperidine isomers.

Physical & Chemical Properties[6][7][9][10][11][12]
[13][14]

The following data aggregates experimental values for the hydrochloride salt and its
corresponding free base. Note that the melting point of the salt is highly dependent on isomeric
purity and hydration state.

Table 1: Comparative Physical Properties[8]
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Hydrochloride Salt

Property Free Base (Liquid) . Notes
(Solid)
Colorless to pale White to off-white Salt form prevents
Appearance o . I -
yellow liquid crystalline powder oxidation and volatility.
Salt MP is sharp for
_ _ 128-129°C (cis- pure isomers;
Melting Point -50°C (approx.) ) ) o
isomer) [1] mixtures exhibit broad
melting ranges.
N/A
N ) ] Do not attempt to
Boiling Point 144°C (at 760 mmHg)  (Decomposes/Sublim o
distill the salt.
es)
Soluble: Water, Use Ether/Hexane to
B Miscible in EtOH, Methanol, precipitate the salt
Solubility ]
Ether, Chloroform EtOHInsoluble: Ether, from reaction
Hexane mixtures.
_ Bulk density varies by
Density 0.853 g/mL (at 25°C) ] -
crystal habit
Strong base; salt
pKa ~11.0 (Estimated) - formation is
exothermic.
Store in desiccator;
Hygroscopicity Low Moderate to High weigh quickly in humid

environments.

Spectroscopic Characterization (Diagnostic Signals)

e 1H NMR (D20): The methyl doublet signal is diagnostic.

o Cis-isomer: Methyl groups are equatorial, typically appearing upfield (~0.8-0.9 ppm).

o Trans-isomer: One axial, one equatorial methyl (in chair flip average), often appearing

slightly downfield relative to cis.
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* IR Spectroscopy:
o Broad ammonium band (~2400-3000 cm~1) characteristic of R2NHz* CI~.

o Absence of C=N stretches (present in the lutidine precursor).

Synthesis & Purification Protocol

The synthesis of the hydrochloride salt typically proceeds via the hydrogenation of 3,5-lutidine
followed by acidification.[2] The choice of catalyst dictates the cis:trans ratio.

Workflow: Hydrogenation to Salt Formation
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Figure 2: Industrial synthesis workflow targeting high-purity hydrochloride salt.

Detailed Protocol: Salt Formation [1][2]

o Dissolution: Dissolve 10 mmol of pure cis-3,5-dimethylpiperidine free base in 50 mL of
anhydrous diethyl ether.

 Acidification: Cool to 0°C. Slowly bubble anhydrous HCI gas through the solution OR add 1.1
equivalents of 2M HCI in diethyl ether dropwise.

» Precipitation: The white hydrochloride salt will precipitate immediately.
 Purification: Filter the solid under argon. Wash with cold hexane to remove unreacted base.

» Recrystallization: If MP is <125°C, recrystallize from a mixture of isopropanol/ether to
remove trans impurities.

Applications in Drug Design & Materials
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Peptidomimetics & Conformational Control

The 3,5-dimethyl substitution restricts the conformational flexibility of the piperidine ring. In drug
design, this "steric locking" is used to:

» Enhance binding affinity by reducing the entropic penalty of binding.

» Block metabolic hotspots on the piperidine ring (hindering P450 oxidation).

Zeolite Synthesis (SSZ-39)

The cis-isomer (often as the quaternary ammonium derivative) is a specific Structure Directing
Agent (SDA) for the AEI topology (SSZ-39). The specific shape of the cis-isomer is critical for
templating the zeolite cage; the trans-isomer often leads to impurities or different topologies [3].

Solubility Decision Tree

Use this logic to select solvents for reactions involving the HCI salt.

Solvent Selection for
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Figure 3: Solubility profile and solvent selection guide.

Handling and Safety
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» Hygroscopicity: The HCI salt is hygroscopic. Store in a tightly sealed container with
desiccant.

» Corrosion: As a chloride salt, it can be corrosive to stainless steel over prolonged exposure
in aqueous solution.

o Toxicity: While less volatile than the free base, the salt is an irritant. Standard PPE (gloves,
goggles, fume hood) is mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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